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Compound of Interest

Ethyl 8-(4-Chlorophenoxy)-2-
Compound Name:

methylen-octanoate
CAS No.: 82258-37-5

Cat. No.: B016395

Get Quote

Executive Safety Assessment

Ethyl 8-(4-Chlorophenoxy)-2-methylen-octanoate is a specialized intermediate, structurally
significant as a precursor in the synthesis of fatty acid oxidation inhibitors (e.g., Etomoxir
analogs).[1]

While specific toxicological data for this exact CAS is limited in public repositories, its chemical
structure dictates a High-Risk Handling Protocol.[1]

e The Structural Alert: The molecule contains an

-methylene ester moiety conjugated with a lipophilic chlorophenoxy octanoate tail.[1]

e The Hazard Mechanism: The exocyclic double bond at the C-2 position acts as a potent
Michael Acceptor.[1] It readily undergoes 1,4-addition reactions with nucleophiles,
particularly the thiol (-SH) groups of cysteine residues in proteins.[1]
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o Operational Consequence: This reactivity profile classifies the compound as a Strong Skin

Sensitizer and potential Alkylating Agent. Dermal exposure can lead to severe allergic

contact dermatitis and potential systemic toxicity due to its high lipophilicity (facilitating skin

absorption).

Personal Protective Equipment (PPE) Matrix

The following PPE standards are non-negotiable for handling this compound in neat (pure)

form or concentrated solution (>10 mM).

A. Hand Protection (Critical Control Point)

Standard single-layer nitrile gloves are insufficient for prolonged contact due to the compound's

lipophilic tail, which facilitates permeation.[1]

Exposure Scenario

Primary Barrier

Secondary Barrier

Rationale

Weighing / Solid
Handling

High-Grade Nitrile
(0.11 mm min.[1]

Double-Gloving
Required. Colored

indicator underglove

Prevents incidental

contact with

thickness) dust/fines.[2][3][4]
recommended.[1]
Chlorinated solvents
) ] ) ) o permeate nitrile in
Solution Handling Silver Shield / Outer Nitrile (for

(DCM/CHCI5)

Laminate (PE/EVAL)

dexterity/grip)

seconds, carrying the
toxin with them.[1]

Laminate is required.

Solution Handling
(EtOAc/MeOH)

Thick Nitrile (>0.2

mm)

Double-Gloving
Required.[1] Change

every 15 mins.

Moderate permeation
resistance; frequent
changing mitigates

breakthrough.

B. Respiratory & Body Protection[2][3][4][5]1[6][7][8][9]

e Engineering Control (Primary): All handling must occur within a certified Chemical Fume

Hood operating at face velocity 0.3-0.5 m/s.[1]
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» Respiratory (Secondary): If handling powder outside a hood (strongly discouraged), use a
P100/N99 particulate respirator combined with an Organic Vapor (OV) cartridge.[1] The

-methylene group is a potential respiratory sensitizer.[1]

» Body: Tyvek® lab coat or chemically resistant apron over standard cotton lab coat. The
compound is difficult to wash out of cotton fabrics.

e Eyes: Chemical splash goggles (ANSI Z87.1). Face shield required if working with volumes
>50 mL.

Operational Workflow & Decision Logic

The following diagram outlines the decision process for safe handling based on the physical
state of the material.
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Start: Handling CAS 82258-37-5

Determine Physical State

Solid / Powder Solution / Liquid

Identify Solvent

Protocol A: Static Control
Anti-static gun usage
Double Nitrile Gloves
HEPA Vacuum ready

Non-Halogenated

Protocol B: High Permeation Risk Protocol C: Moderate Risk
(DCM, Chloroform) (Ethyl Acetate, Alcohols)
REQUIRED: Silver Shield/Laminate Gloves Double Nitrile (Change <15 mins)

Disposal: Segregated Solid/Liquid Waste
(High Aquatic Toxicity)

Click to download full resolution via product page

Figure 1: PPE Selection Logic based on physical state and solvent carrier.[1] Note the critical
requirement for laminate gloves when using halogenated solvents.

Step-by-Step Experimental Protocol
Phase 1: Preparation & Weighing[1]

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b016395/docs?utm_src=pdf-body-img#operational-safety-ppe-protocol-handling-ethyl-8-4-chlorophenoxy-2-methylen-octanoate
https://en.wikipedia.org/wiki/Etomoxir
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016395?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

» Static Mitigation: The solid ester may be electrostatically charged. Use an ionizing fan or
anti-static gun inside the balance enclosure to prevent powder scattering.

o Surface Protection: Line the fume hood work surface with plastic-backed absorbent pads
(benchkote).[1] This ensures that any "invisible" Michael acceptor dust is captured and not
transferred to sleeves.

» Weighing: Weigh into a tared vial. Do not use weighing paper; use a weighing boat or funnel
that can be rinsed directly into the reaction vessel to minimize dust generation.

Phase 2: Reaction & Quenching[1]

e Reagent Addition: When adding nucleophiles (amines, thiols) to this ester, the reaction is
often exothermic. Add reagents slowly.

e Spill Management:
o Minor Spill: Do not wipe with water immediately. Absorb with vermiculite.[5]

o Decontamination Solution: Use a solution of 5% aqueous cysteine or glutathione (if
available) or a mixture of soap and water. The thiol-based solution will chemically quench
the Michael acceptor moiety, rendering it less toxic.[1]

Phase 3: Waste Disposal[1]

o Aquatic Toxicity: Chlorophenoxy compounds are notoriously toxic to aquatic life (Category 1
Acute/Chronic).[4][6]

e Segregation:

o Solid Waste: Double-bag in heavy-duty polyethylene bags. Label as "Toxic Solid -
Potential Sensitizer."[1]

o Liquid Waste: Segregate into "Halogenated" or "Non-Halogenated" streams. Do not mix
with oxidizing acids (e.g., Nitric Acid) as this may generate toxic chlorophenolic fumes.

Emergency Response (Self-Validating System)
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This protocol relies on the "Sensory Check" validation. If you taste a metallic or bitter taste, or

feel a cooling sensation on the skin, exposure has likely occurred.

Event

Immediate Action

Mechanism of Action

Skin Contact

Wash with soap & water for 15
mins. Do NOT use

alcohol/acetone.[1]

Organic solvents (alcohol)
increase skin permeability,
driving the lipophilic ester
deeper into the dermis.[1]

Soap emulsifies it safely.

Eye Contact

Flush with water for 15 mins.[7]
[5][8] Seek ophthalmologist.

The

-methylene group can cross-
link corneal proteins, causing

permanent damage.[1]

Inhalation

Move to fresh air.[2][4][71[9][5]
[6][10] Observe for asthma-like

symptoms (sensitization).[1]

Respiratory sensitization may
have a delayed onset (4—8

hours).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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